
ME1111 stability and storage conditions for
research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ME1111

Cat. No.: B608955 Get Quote

Technical Support Center: ME1111
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with ME1111. Below you will find troubleshooting

guides and frequently asked questions regarding the stability and storage of this novel

antifungal agent.

ME1111 Overview
ME1111, with the chemical name 2-(3,5-dimethyl-1H-pyrazol-1-yl)-5-methylphenol, is an

investigational antifungal agent that functions as a selective inhibitor of succinate

dehydrogenase in dermatophytes.[1][2][3] It is under development by Meiji Seika Pharma Co.,

Ltd. for the topical treatment of onychomycosis.[1][4]

Storage and Stability
Proper storage and handling are critical to ensure the integrity and performance of ME1111 in

research applications.

Recommended Storage Conditions
Quantitative stability data for ME1111 under various conditions are not extensively available in

the public domain. The following recommendations are based on supplier information and

general best practices for research compounds.
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Condition Temperature Duration Notes

Long-Term Storage -20°C Months to Years

Recommended for

maintaining long-term

stability.

Short-Term Storage 0°C Weeks
Suitable for temporary

storage.[5]

Shipping Ambient Days

Stable for short

periods at room

temperature.[6]

Stability Profile
A Safety Data Sheet (SDS) for ME1111 indicates that the compound is stable under

recommended storage conditions.[1] However, specific degradation kinetics and photostability

data are not publicly available. As a general precaution, it is advisable to protect ME1111 from

light and extreme temperatures.

Incompatible Materials: Avoid contact with strong acids, strong alkalis, and strong oxidizing or

reducing agents.[1]

Solubility
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Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) Soluble
A common solvent for

preparing stock solutions.[5]

Other Organic Solvents Data not available

Solubility in other common

laboratory solvents such as

ethanol, methanol, or acetone

has not been publicly reported.

It is recommended to perform

small-scale solubility tests to

determine suitable solvents for

your specific application.

Aqueous Solutions Poorly soluble

As with many small organic

molecules, aqueous solubility

is expected to be low. For in

vitro assays, it is common

practice to prepare a

concentrated stock solution in

an organic solvent like DMSO

and then dilute it into the

aqueous experimental

medium.

Troubleshooting Guide
This guide addresses common issues that researchers may encounter when working with

ME1111.
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Question Possible Cause(s) Suggested Solution(s)

My ME1111 has precipitated

out of solution.

- The concentration of ME1111

exceeds its solubility limit in

the chosen solvent. - The

temperature of the solution has

decreased, reducing solubility.

- The stock solution was not

properly vortexed or sonicated.

- Gently warm the solution and

vortex or sonicate to redissolve

the compound. - Prepare a

more dilute solution. - If diluting

a DMSO stock into an

aqueous buffer, ensure the

final concentration of DMSO is

low (typically <1%) and that

the solution is mixed

thoroughly during dilution.

I am observing inconsistent

results in my experiments.

- The ME1111 may have

degraded due to improper

storage or handling. - The

compound was not fully

dissolved. - Inaccurate

pipetting or dilution of the stock

solution.

- Ensure ME1111 has been

stored at the recommended

-20°C and protected from light.

- Visually inspect the solution

for any precipitate before use.

- Calibrate your pipettes and

verify your dilution calculations.

- Prepare fresh stock solutions

regularly.

The compound appears

discolored or has changed its

physical appearance.

- Potential degradation of the

compound. - Contamination of

the sample.

- Do not use the compound if

you observe any changes in its

physical appearance. - Discard

the old stock and prepare a

fresh solution from a new

batch of the solid compound, if

available. - Review storage

conditions and handling

procedures to prevent future

degradation.

Frequently Asked Questions (FAQs)
Q1: How should I prepare a stock solution of ME1111?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b608955?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A1: It is recommended to prepare a concentrated stock solution of ME1111 in a high-purity

organic solvent such as DMSO. For example, you can prepare a 10 mM stock solution. Ensure

the compound is fully dissolved by vortexing or brief sonication. Store the stock solution in

small aliquots at -20°C to minimize freeze-thaw cycles.

Q2: What is the recommended long-term storage condition for solid ME1111?

A2: Solid ME1111 should be stored at -20°C for long-term stability.

Q3: Is ME1111 sensitive to light?

A3: While specific photostability data is not available, it is a general best practice for all

research compounds to be protected from light. Store ME1111 in an amber vial or a container

wrapped in foil.

Q4: Can I store ME1111 solutions at room temperature?

A4: It is not recommended to store solutions of ME1111 at room temperature for extended

periods. For daily use, a working solution can be kept on ice, but for longer-term storage,

aliquots of the stock solution should be kept at -20°C.

Q5: What safety precautions should I take when handling ME1111?

A5: As with any chemical, standard laboratory safety practices should be followed. Handle

ME1111 in a well-ventilated area, and wear appropriate personal protective equipment (PPE),

including gloves, a lab coat, and safety glasses. Avoid inhalation of dust or contact with skin

and eyes.[1]

Experimental Workflow & Troubleshooting
The following diagram illustrates a logical workflow for handling ME1111 and troubleshooting

common stability-related issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. Mechanism of Action of ME1111, a Novel Antifungal Agent for Topical Treatment of
Onychomycosis - PubMed [pubmed.ncbi.nlm.nih.gov]

4. ME1111 - Immunomart [immunomart.com]

5. ME1111 Supplier | CAS 1391758-52-3 | AOBIOUS [aobious.com]

6. Long-Term Stability Prediction for Developability Assessment of Biopharmaceutics Using
Advanced Kinetic Modeling - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [ME1111 stability and storage conditions for research].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608955#me1111-stability-and-storage-conditions-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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